molecular formula C11H13FO2 B8579369 4-(5-Fluoro-2-methoxyphenyl)butanal

4-(5-Fluoro-2-methoxyphenyl)butanal

Cat. No. B8579369
M. Wt: 196.22 g/mol
InChI Key: GMSNWZQQHUPGEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Fluoro-2-methoxyphenyl)butanal is a useful research compound. Its molecular formula is C11H13FO2 and its molecular weight is 196.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(5-Fluoro-2-methoxyphenyl)butanal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-Fluoro-2-methoxyphenyl)butanal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(5-Fluoro-2-methoxyphenyl)butanal

Molecular Formula

C11H13FO2

Molecular Weight

196.22 g/mol

IUPAC Name

4-(5-fluoro-2-methoxyphenyl)butanal

InChI

InChI=1S/C11H13FO2/c1-14-11-6-5-10(12)8-9(11)4-2-3-7-13/h5-8H,2-4H2,1H3

InChI Key

GMSNWZQQHUPGEX-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)F)CCCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl-4-(5′-fluoro-2′-methoxyphenyl)butyrate (2.25 g, 9.4 mmol) in dry toluene (30 mL) under Ar(g) was added DIBAL solution (1 M in toluene, 11 mL, 11 mmol) at −78° C. Then the reaction was stirred at this temperature for 2 h. Methanol (2 mL) was then added to the reaction mixture and the reaction was allowed to warm to 0° C. The reaction mixture was poured into a separatory funnel containing HCl solution (1 N, 100 mL). The organic function was extracted with ethyl acetate (3×60 mL) and the combined organic layers were washed with brine (80 mL) and dried over sodium sulfate. The crude product that obtained by removal of the solvent in vacuo was purified by flash column chromatography (10% EtOAc in hexane, Rf=0.10) to give the product (1.30 g, 70%).
Name
ethyl-4-(5′-fluoro-2′-methoxyphenyl)butyrate
Quantity
2.25 g
Type
reactant
Reaction Step One
[Compound]
Name
( g )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
11 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
70%

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